Cas no 854621-90-2 (Boc-4-aminohippuricacid)

• Product Name: Boc-4-aminohippuricacid
• CAS No: 854621-90-2
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• MDL: MFCD02682307
• CID: 1845779
• PubChem ID: 23653182
• Update Time: 2025-10-28

Boc-4-aminohippuricacid Chemical and Physical Properties

Names and Identifiers

• 2-[[4-[(2-methylpropan-2-yl)oxycarbonylamino]benzoyl]amino]acetic acid
• SureCN3486818
• CTK8F8258
• MolPort-004-331-016
• AG-B-16770
• ({4-[(tert-butoxycarbonyl)amino]phenyl}formamido)acetic acid
• BOC-4-AMINOHIPPURIC ACID
• DTXSID20635338
• CS-0272873
• EN300-30945
• AKOS000172133
• N-{4-[(tert-Butoxycarbonyl)amino]benzoyl}glycine
• 2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)formamido]acetic acid
• MFCD02682307
• 2-(4-((tert-Butoxycarbonyl)amino)benzamido)aceticacid
• 2-(4-((tert-Butoxycarbonyl)amino)benzamido)acetic acid
• 854621-90-2
• (4-((Tert-butoxycarbonyl)amino)benzoyl)glycine
• SCHEMBL3486818
• Boc-4-aminohippuricacid

• MDL： MFCD02682307
• Inchi： 1S/C14H18N2O5/c1-14(2,3)21-13(20)16-10-6-4-9(5-7-10)12(19)15-8-11(17)18/h4-7H,8H2,1-3H3,(H,15,19)(H,16,20)(H,17,18)
• InChI Key： IJNIUQCEOZZTTR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCC(=O)O)=O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.12157168g/mol
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 105Ų

Boc-4-aminohippuricacid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Boc-4-aminohippuricacid

Boc-4-Aminohippuric Acid: A Comprehensive Overview

Boc-4-aminohippuric acid, also known by its CAS number 854621-90-2, is a compound of significant interest in the fields of chemistry and pharmacology. This compound is a derivative of 4-aminohippuric acid, which is a naturally occurring amino acid derivative with unique chemical properties. The addition of the Boc (tert-butyloxycarbonyl) group to the 4-aminohippuric acid structure introduces new functional groups, enhancing its potential applications in various research and industrial settings.

The molecular structure of Boc-4-aminohippuric acid consists of a benzene ring substituted with an amino group at the para position and a carboxylic acid group attached to the benzene ring via an ethyl chain. The Boc group, a common protecting group in organic synthesis, is attached to the amino group, providing stability and facilitating further chemical modifications. This structure makes Boc-4-aminohippuric acid a versatile compound for use in peptide synthesis, drug design, and other biochemical applications.

Recent studies have highlighted the potential of Boc-4-aminohippuric acid in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with therapeutic potential. For instance, its ability to act as a chelating agent has been investigated in the context of metalloenzyme inhibition, offering new avenues for treating diseases associated with abnormal metal ion concentrations.

In addition to its role in drug development, Boc-4-aminohippuric acid has been utilized as a precursor in the synthesis of advanced materials. Its unique electronic properties make it a candidate for applications in nanotechnology and materials science. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The pharmacokinetic properties of Boc-4-aminohippuric acid have been extensively studied, revealing promising results for its use as a diagnostic agent. Its ability to cross biological membranes efficiently suggests potential applications in imaging techniques and drug delivery systems. Furthermore, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has made it an invaluable tool for researchers in biochemistry and molecular biology.

From an environmental perspective, Boc-4-aminohippuric acid has been assessed for its biodegradability and toxicity profiles. These studies have demonstrated that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly processes.

In conclusion, Boc-4-aminohippuric acid (CAS 854621-90-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern research and development efforts.